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Compound of Interest |

Compound Name: Chromium(3+) sodium disulphate
CAS No.: 86014-63-3
Cat. No.: B13732179
- 7

Application Note: Preparation and Standardization of Chromium(lll) Sodium Sulfate Solution

Abstract

This protocol details the precise preparation and validation of a Chromium(lll) standard solution
using Chromium(lll) Sodium Sulfate Dodecahydrate (Sodium Chrome Alum).[1] Unlike simple
dissolution, this method addresses the kinetic inertness of the

complex and its propensity for hydrolysis (olation) at neutral pH.[1] The guide includes a
mandatory acidification step to ensure monomeric stability and a complexometric
standardization workflow utilizing EDTA back-titration with thermal acceleration.

Introduction & Chemical Principles

Chromium(lll) Sodium Sulfate (NaCr(SO

)
[1][2]-12H

0), often called Sodium Chrome Alum, is a preferred source for trivalent chromium standards
due to its relatively high purity and stability compared to the hygroscopic chromium(lll) chloride.

[1]
The Challenge: Hydrolysis and Olation
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In aqueous solutions, the violet

ion is stable only at low pH.[1] As pH rises above 4.0, protons are lost from the coordinated
water molecules, leading to the formation of hydroxo-species (

).[1] These species rapidly undergo olation, linking via hydroxide bridges to form inert
polynuclear complexes (dimers, trimers) that are unreactive in standard titrations and
precipitate as gelatinous Cr(OH)

1]

Expert Insight: To prevent this, this protocol requires the receiving solvent to be pre-acidified to
pH < 2.0 before the salt is introduced. This maintains the chromium in its active, monomeric
state.

Safety & Handling (E-E-A-T)

 Toxicity Distinction: While Cr(Ill) is significantly less toxic than hexavalent chromium Cr(VI), it
is a skin and eye irritant.[1] Long-term exposure guidelines (OSHA/NIOSH) must be
followed.

o Oxidation Risk: Never mix Cr(lll) solutions with strong oxidizing agents (e.g., permanganate,
persulfate) in alkaline conditions without containment, as this converts it to the highly
carcinogenic Cr(VI).[1]

e PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory. Work in a fume hood if
handling concentrated acid stocks.

Materials & Equipment
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Component Specification Purpose

Chromium(lll) Sodium Sulfate
Dodecahydrate (NaCr(SO

Reagent ) Primary solute (Purity >99%)
[1][2]-12H
0)
Deionized Water (Type |, 18.2 ) ) )

Solvent Dissolution medium
MQ[1]-cm)

Sulfuric Acid (H

Prevents
Stabilizer SO ] o
hydrolysis/precipitation
), Concentrated
) EDTA Disodium Salt (0.05 M ) )
Titrant A ) Primary complexing agent
Standardized)
] Zinc Sulfate (0.05 M )
Titrant B ] Back-titrant
Standardized)
Buffer Acetate Buffer (pH 5.[1]5) Optimizes complexation pH

Xylenol Orange (0.1% wiv in Endpoint detection (Yellow

water) Red)

Indicator

Protocol: Preparation of 0.05 M Cr(lll) Stock Solution

Target Volume: 1.0 Liter Target Concentration: 0.05 M Molar Mass (NaCr(SO
)

[1]-12H

0): 483.25 g/mol [1]

Step-by-Step Methodology
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o Pre-Acidification:
o Add approximately 800 mL of Deionized Water to a 1000 mL beaker.
o Slowly add 2.8 mL of concentrated H

SO
(approx. 0.05 M final acid concentration).

o Reasoning: Acidifying the water before adding the solid prevents localized high-pH zones
that could trigger irreversible olation on the crystal surface.

» Weighing:
o Calculate the required mass:

1]

o Weigh 24.16 g £ 0.01 g of Chromium(lIl) Sodium Sulfate.[1]
 Dissolution:
o Add the solid to the acidified water.
o Stir magnetically at room temperature. The solution should turn a characteristic violet-blue.

o Note: If the solution appears green, it indicates the formation of sulfato-complexes due to
heat or excess acid. This is reversible but may affect speciation studies. Keep cool.

 Final Dilution:
o Transfer quantitatively to a 1000 mL Class A Volumetric Flask.
o Dilute to the mark with Deionized Water.[3][4][5]

o |Invert 20 times to mix.

Protocol: Standardization via EDTA Back-Titration[1]
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Direct titration of Cr(Ill) with EDTA is impossible at room temperature because the

complex is kinetically inert (ligand exchange rate

).[1] We must use heat to force the EDTA exchange, then back-titrate the excess EDTA.

Workflow Diagram

Aliguot Cr(lll) Mix | Add Excess Form Complex BOIL 15 Mins Stabilize Cool & Buffer Xylenol Orange Back-Titrate Calculate
Sample "] Standard EDTA (Kinetic Acceleration) topH5.5 with ZnSO4 Molarity

Click to download full resolution via product page

Figure 1: Kinetic acceleration workflow for Chromium(lll) standardization.

Experimental Steps

e Aliquot: Pipette 25.0 mL of the prepared Cr(lll) solution into a 250 mL Erlenmeyer flask.
» Excess EDTA: Add 50.0 mL of standardized 0.05 M EDTA solution.
o Thermal Complexation (Critical Step):

o Bring the mixture to a gentle boil on a hot plate.

o Boil for 15 minutes. The color will shift from violet-blue to a deep red-violet (Cr-EDTA
complex).[1]

o Why: Boiling provides the activation energy required to displace the tightly bound water
ligands with EDTA.

» Buffering:
o Cool the flask to room temperature.
o Add 10 mL of Acetate Buffer (pH 5.5).

o Check pH; adjust if necessary with dilute NaOH or H
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SO
to pH 5.0-6.0.

o Titration:

o Add 3-4 drops of Xylenol Orange indicator.[6] The solution will be yellow (color of free
indicator at this pH).[1]

o Titrate with standardized 0.05 M Zinc Sulfate (ZnSO

).[1]

o Endpoint: Sharp color change from Yellow to Red/Magenta (formation of Zn-Indicator
complex).

Calculation
[1]

Where:

e =\Volume of EDTA added (50 mL)[1]
e =Volume of Zinc titrant used[1]

e =Volume of Chromium aliquot (25 mL)[1]

Storage and Stability

o Shelf Life: 6 months if strictly acidified.

o Container: High-Density Polyethylene (HDPE) or Polypropylene (PP) bottles.[1] Avoid glass
for long-term storage of trace standards (though acceptable for 0.05 M) to prevent ion
exchange with glass surface.[1]

e Monitoring: Visually inspect for turbidity. Any cloudiness indicates hydrolysis (Cr(OH)

precipitation); discard immediately if observed.[1]

Troubleshooting Guide
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Observation

Root Cause

Corrective Action

Precipitate forms during prep

pH too high (>4.[1]0)

Ensure water is acidified

before adding salt.

Solution is Green instead of
Violet

Heat-induced isomerism or Cl-

coordination

Solution is usable but
speciation has changed. Avoid

heating during dissolution.

No endpoint in titration

Incomplete complexation

Boil longer (minimum 15 mins).
Ensure pH is 5.0-6.0 before
titrating.

Drifting endpoint

Cr-EDTA kinetics

Ensure solution is fully cooled

before back-titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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